Cas no 54048-10-1 (Etonogestrel)

• Product Name: Etonogestrel
• CAS No: 54048-10-1
• MF: C₂₂H₂₈O₂
• MW: 324.456526756287
• MDL: MFCD00867863
• CID: 56523
• PubChem ID: 6917715
• Update Time: 2025-05-26

Etonogestrel Chemical and Physical Properties

Names and Identifiers

• Etonogestrel
• Etonogestrel Solution
• [3H]-3-keto-Desogestrel
• 3-keto-Desogestrel
• 3-Keto-desogestrel 3-Oxo-desogestrel
• 3-Ketodesogestrel,3-Oxodesogestrel,Org-3236,Implanon
• 3-oxodesogestrel
• Desogestrel Related Compound C (25 mg) (3-Keto-desogestrel)
• Etonoestrel
• Implanon
• org3236
• (17α)-13-Ethyl-17-hydroxy-11-methylene-18,19-dinorpregn-4-en-20-yn-3-one
• 3-Oxo-desogestrel
• 13-Ethyl-17-ethynyl-17-hydroxy-11-methylidene-2,6,7,8,9,10,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-one
• nexplanon
• 3-Ketodesogestrel
• etonogestrelum
• ORG 3236
• 304GTH6RNH
• Implanon (TN)
• Etonogestrel (USAN/I
• EN300-19767790
• 13-Ethyl-17-hydroxy-11-methylidene-18,19-dinor-17alpha-pregn-4-en-20-yn-3-one (3-Ketodesogestrel)
• DESOGESTREL IMPURITY D (EP IMPURITY)
• 13-Ethyl-17-hydroxy-11-methylene-18,19-dinor-17alpha-pregn-4-en-20-yn-3-one
• 18,19-Dinorpregn-4-en-20-yn-3-one, 13-ethyl-17-hydroxy-11-methylene-, (17-alpha)-
• SCHEMBL117703
• GTPL7590
• EINECS 258-936-2
• CHEBI:50777
• NCGC00168777-01
• 18,19-Dinorpregn-4-en-20-yn-3-one,13-ethyl-17-hydroxy-11-methylene-, (17a)-
• Tox21_112638
• BCP28481
• UNII-304GTH6RNH
• 13-Ethyl-11-methylene-18,19-dinor-17alpha-pregn-4-en-20-yn-17-ol-3-one
• 18,19-DINOR-17.ALPHA.-PREGN-4-EN-20-YN-3-ONE, 13-ETHYL-17-HYDROXY-11-METHYLENE-
• Etonogestrel [USAN:INN:BAN]
• HY-B0652
• Etonogestrel, >=98% (HPLC)
• 13-Ethyl-11-methylene-18,19-dinor-17-alpha-pregn-4-en-20-yn-3-one
• 3-oxo desogestrel
• NS00006394
• 17alpha-ethynyl-17beta-hydroxy-11-methylidene-18a-homo-estr-4-en-3-one
• Etonogestrel (USAN/INN)
• (1R,3aS,3bS,9aR,9bS,11aS)-11a-ethyl-1-ethynyl-1-hydroxy-10-methylidene-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
• C75537
• Etonogestrel, United States Pharmacopeia (USP) Reference Standard
• AKOS030526156
• Org-3236
• DESOGESTREL IMPURITY D
• NUVARING COMPONENT ETONOGESTREL
• ETONOGESTREL COMPONENT OF NUVARING
• (8S,9S,10R,13S,14S,17R)-13-ethyl-17-ethynyl-17-hydroxy-11-methylidene-2,6,7,8,9,10,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• DTXSID9046782
• ETONOGESTREL (USP-RS)
• 18,19-Dinor-17alpha-pregn-4-en-20-yn-3-one, 13-ethyl-17-hydroxy-11-methylene-
• ETONOGESTREL [USAN]
• (17alpha)-13-Ethyl-17-hydroxy-11-methylene-18,19-dinorpregn-4-en-20-yn-3-one
• NCGC00168777-04
• CAS-54048-10-1
• (1S,2R,10S,11S,14R,15S)-15-ethyl-14-ethynyl-14-hydroxy-17-methylidenetetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-6-en-5-one
• ETONOGESTREL [MART.]
• 17-Ethinyl-17-beta-hydroxy-18-methyl-11-methylene-4-estren-3-one
• ETONOGESTREL [USP-RS]
• DESOGESTREL IMPURITY D [EP IMPURITY]
• ETONOGESTREL [INN]
• A829925
• (17-alpha)-13-Ethyl-17-hydroxy-11-methylene-18,19-dinorpregn-4-en-20-yn-3-one
• ETONOGESTREL [VANDF]
• AS-73246
• D04104
• ETONOGESTREL (MART.)
• ETONOGESTREL [MI]
• BDBM50423516
• DB00294
• (17-alpha)-13-ethyl-17-hydroxy-11-methylene-18,19-dinorpregn-4-en-20-yn-3-on
• CHEMBL1531
• ETONOGESTREL [WHO-DD]
• G03AC08
• CCG-267753
• s4673
• ETONOGESTREL [ORANGE BOOK]
• (8S,9S,13S,14S,17R)-13-ethyl-17-ethynyl-17-hydroxy-11-methylene-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• Q3733839
• DTXCID7026782
• 54048-10-1
• Nexplanon (TN)

• MDL： MFCD00867863
• Inchi： 1S/C22H28O2/c1-4-21-13-14(3)20-17-9-7-16(23)12-15(17)6-8-18(20)19(21)10-11-22(21,24)5-2/h2,12,17-20,24H,3-4,6-11,13H2,1H3/t17-,18-,19-,20+,21-,22-/m0/s1
• InChI Key： GCKFUYQCUCGESZ-BPIQYHPVSA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3C(=C)C[C@@]21CC)=O

Computed Properties

• Exact Mass: 324.20900
• Monoisotopic Mass: 324.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: No data available
• Density: 1.13
• Melting Point: 182-184°C
• Boiling Point: 473.1°C at 760 mmHg
• Flash Point: 201.1±21.3 °C
• Refractive Index: 1.574
• Solubility: DMSO: >5mg/mL
• PSA: 37.30000
• LogP: 4.04870
• Specific Rotation: D +87.6°
• Optical Activity: [α]/D +80 to +95°, c = 1 (CHCl3)

Etonogestrel Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H351-H360
• Warning Statement： P201-P281-P308 + P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 60-40
• Safety Instruction： H351-H360
• RTECS：JF8290000
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Etonogestrel

Etonogestrel: A Comprehensive Overview

Etonogestrel, also known by its CAS number CAS No. 54048-10-1, is a synthetic progestin that has gained significant attention in the field of reproductive health and endocrinology. It is primarily used as a component in contraceptive devices and medications, offering a reliable and long-term solution for family planning. This article delves into the chemical properties, pharmacological effects, clinical applications, and recent advancements associated with Etonogestrel.

The chemical structure of Etonogestrel is a derivative of norethisterone, a well-known progestin. Its molecular formula is C27H36O3, and it exists as a white to off-white crystalline powder with a molecular weight of 416.57 g/mol. The compound is highly lipophilic, which contributes to its ability to be absorbed through various delivery systems, including subdermal implants and intrauterine devices (IUDs). Recent studies have highlighted the stability of Etonogestrel under different storage conditions, ensuring its efficacy over extended periods.

Etonogestrel functions by mimicking the action of naturally occurring progesterone in the human body. It inhibits the secretion of gonadotropin-releasing hormone (GnRH) from the hypothalamus, thereby suppressing the release of follicle-stimulating hormone (FSH) and luteinizing hormone (LH) from the pituitary gland. This suppression prevents ovulation, making it an effective contraceptive agent. Additionally, Etonogestrel thickens cervical mucus, which acts as a barrier to sperm penetration, further enhancing its contraceptive properties.

The most notable application of Etonogestrel is in contraceptive implants such as Implanon and Nexplanon. These devices provide continuous contraception for up to three years, offering women a convenient and long-term solution without the need for daily medication. Recent clinical trials have demonstrated that Etonogestrel-based implants have over 99% efficacy in preventing pregnancy when used correctly. Furthermore, studies have shown that these devices are associated with minimal side effects compared to other hormonal contraceptives.

Beyond contraception, Etonogestrel has been explored for its potential in managing other gynecological conditions such as irregular menstrual cycles and endometriosis. Research published in 2023 highlights its role in reducing menstrual bleeding and alleviating pain associated with endometriosis. The compound's ability to modulate hormonal imbalances makes it a promising candidate for future therapeutic applications.

In terms of pharmacokinetics, Etonogestrel is slowly released from its delivery system into the bloodstream, ensuring sustained plasma levels throughout its active period. This slow-release mechanism minimizes fluctuations in hormone levels, reducing the risk of side effects such as mood swings and acne commonly associated with other hormonal contraceptives.

Recent advancements in drug delivery systems have further enhanced the efficacy and safety profile of Etonogestrel strong>. For instance, researchers have developed biodegradable polymer matrices that improve drug release kinetics while minimizing systemic exposure to hormones. These innovations are expected to revolutionize the field of contraceptive technology in the coming years.

In conclusion, Etonogestrel strong> remains a cornerstone in reproductive health due to its proven efficacy and safety profile. Its versatility as a progestin makes it suitable for various applications beyond contraception, including the management of hormonal disorders. As research continues to uncover new potential uses for this compound, it is poised to play an even greater role in modern medicine.